Cas no 5571-08-4 (Benzoic acid,4-[4,5-dichloro-3,6-dihydro-2-(1-methylethyl)-3,6-dioxo-1(2H)-pyridazinyl]-,2-(diethylamino)ethyl ester, hydrochloride (1:1))

• Product Name: Benzoic acid,4-[4,5-dichloro-3,6-dihydro-2-(1-methylethyl)-3,6-dioxo-1(2H)-pyridazinyl]-,2-(diethylamino)ethyl ester, hydrochloride (1:1)
• CAS No: 5571-08-4
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 382624
• PubChem ID: 2750506
• Update Time: 2025-04-19

Benzoic acid,4-[4,5-dichloro-3,6-dihydro-2-(1-methylethyl)-3,6-dioxo-1(2H)-pyridazinyl]-,2-(diethylamino)ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[4,5-dichloro-3,6-dihydro-2-(1-methylethyl)-3,6-dioxo-1(2H)-pyridazinyl]-,2-(diethylamino)ethyl ester, hydrochloride (1:1)
• 4,4'-Diaminodesoxybenzoin
• 5571-08-4
• DTXSID60372811
• 4,4'-diaminodeoxybenzoin
• WYGUXCCGRTYISY-UHFFFAOYSA-N
• SCHEMBL1879336
• AKOS004901118

• Inchi： 1S/C14H14N2O/c15-12-5-1-10(2-6-12)9-14(17)11-3-7-13(16)8-4-11/h1-8H,9,15-16H2
• InChI Key： WYGUXCCGRTYISY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 226.111
• Monoisotopic Mass: 226.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.215
• Boiling Point: 477.4°Cat760mmHg
• Flash Point: 242.5°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes